Cas no 22511-06-4 (3-(3,4-Dimethoxyphenyl)propiolic acid)

3-(3,4-Dimethoxyphenyl)propiolic acid is a specialized organic compound featuring a propiolic acid moiety attached to a dimethoxyphenyl group. This structure lends the molecule unique reactivity, particularly in coupling reactions and as a building block for more complex synthetic intermediates. The presence of electron-donating methoxy groups enhances its utility in electrophilic aromatic substitution and metal-catalyzed cross-coupling reactions. It is commonly employed in pharmaceutical and agrochemical research for the synthesis of bioactive molecules. The compound’s high purity and stability under standard conditions make it a reliable choice for precision applications in organic synthesis and material science.

3-(3,4-Dimethoxyphenyl)propiolic acid structure

22511-06-4 structure

Product Name:3-(3,4-Dimethoxyphenyl)propiolic acid

CAS No:22511-06-4

MF:C₁₁H₁₀O₄

MW:206.194703578949

MDL:MFCD00228854

CID:820352

PubChem ID:3708335

Update Time:2025-11-07

3-(3,4-Dimethoxyphenyl)propiolic acid Chemical and Physical Properties

Names and Identifiers

- 3-(3,4-Dimethoxyphenyl)propiolic acid
- 3-(3,4-dimethoxyphenyl)prop-2-ynoic acid
- 3-(3,4-DIMETHOXY-PHENYL)-PROPYNOIC ACID
- (3,4-dimethoxy-phenyl)-propiolic acid
- (3,4-Dimethoxy-phenyl)-propiolsaeure
- (3,4-dimethoxyphenyl)propynoate
- 3,4-dimethoxyphenylpropiolic acid
- 3,4-dimethoxypropynoic acid
- AC1MVIEX
- AC1Q46JR
- AG-L-59812
- CTK4E9626
- SureCN2536982
- DTXSID20395329
- MFCD00228854
- AKOS012950210
- 3-(3,4-Dimethoxyphenyl)propiolicacid
- NFYMTYGXJXAZEG-UHFFFAOYSA-N
- SCHEMBL2536982
- J-510573
- 22511-06-4
- 3,4-dimethoxyphenylacetylencarboxylic acid
- DB-098860
- MDL： MFCD00228854
- Inchi： 1S/C11H10O4/c1-14-9-5-3-8(4-6-11(12)13)7-10(9)15-2/h3,5,7H,1-2H3,(H,12,13)
- InChI Key： NFYMTYGXJXAZEG-UHFFFAOYSA-N
- SMILES： O(C)C1C=C(C#CC(=O)O)C=CC=1OC

Computed Properties

Exact Mass: 206.0579
Monoisotopic Mass: 206.05790880g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 286
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 55.8Å²

Experimental Properties

Density: 1.27
Melting Point: 154 ºC
Boiling Point: 369 ºC
Flash Point: 146 ºC
PSA: 55.76

3-(3,4-Dimethoxyphenyl)propiolic acid Pricemore >>

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Alichem	A019115021-1g	3-(3,4-Dimethoxyphenyl)propiolic acid	22511-06-4	95%	1g	$379.44	2023-09-02
eNovation Chemicals LLC	D644584-250mg	3-(3,4-DIMETHOXY-PHENYL)-PROPYNOIC ACID	22511-06-4	95%	250mg	$195	2024-05-24
eNovation Chemicals LLC	D644584-250mg	3-(3,4-DIMETHOXY-PHENYL)-PROPYNOIC ACID	22511-06-4	95%	250mg	$195	2025-02-18
A2B Chem LLC	AD23430-1g	3-(3,4-Dimethoxyphenyl)propiolic acid	22511-06-4	97%	1g	$993.00	2024-04-20
A2B Chem LLC	AD23430-2g	3-(3,4-Dimethoxyphenyl)propiolic acid	22511-06-4	95+%	2g	$1370.00	2024-04-20
A2B Chem LLC	AD23430-5g	3-(3,4-Dimethoxyphenyl)propiolic acid	22511-06-4	95+%	5g	$1843.00	2024-04-20
A2B Chem LLC	AD23430-10g	3-(3,4-Dimethoxyphenyl)propiolic acid	22511-06-4	95+%	10g	$2552.00	2024-04-20
A2B Chem LLC	AD23430-25g	3-(3,4-Dimethoxyphenyl)propiolic acid	22511-06-4	95+%	25g	$3497.00	2024-04-20
A2B Chem LLC	AD23430-50g	3-(3,4-Dimethoxyphenyl)propiolic acid	22511-06-4	95+%	50g	$4880.00	2024-04-20
A2B Chem LLC	AD23430-100g	3-(3,4-Dimethoxyphenyl)propiolic acid	22511-06-4	95+%	100g	$6838.00	2024-04-20